Cas no 1361534-91-9 (C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine)

• Product Name: C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine
• CAS No: 1361534-91-9
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4995435
• Update Time: 2025-07-14

C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-10-3-1-2-7(9(10)6-18)8-4-5-11(15)13(17)12(8)16/h1-5H,6,18H2
• InChI Key： WKZPMHUBAONVMT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC(=C(C=2Cl)Cl)Cl)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5
• Topological Polar Surface Area: 26

Additional information on C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine

Introduction to C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS No. 1361534-91-9)

C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS No. 1361534-91-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex aromatic structure and functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine consists of a biphenyl core substituted with four chlorine atoms at the 3, 2', 3', and 4' positions, coupled with a methylamine moiety at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of multiple chlorine atoms enhances the compound's stability while also providing reactive sites for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated biphenyl derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine has been investigated for its potential role in modulating enzyme activity and receptor binding. Its structural analogs have demonstrated efficacy in treating a range of conditions, including inflammatory disorders and neurological diseases.

The synthesis of C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of chlorine atoms into the biphenyl ring is typically achieved through halogenation reactions, which can be performed using various halogenating agents such as chlorine gas or sulfuryl chloride. The subsequent coupling with methylamine is carried out under controlled conditions to ensure high yield and purity.

The compound's solubility and stability are critical factors to consider in its application. C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for formulation in pharmaceutical solutions. Its stability under various storage conditions is also an important consideration for long-term research and commercial use.

Evaluation of the toxicological profile of C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine is essential for determining its safety in biological systems. Preliminary studies have indicated that the compound demonstrates low acute toxicity when administered orally or intraperitoneally in animal models. However, further investigations are necessary to assess its chronic effects and potential long-term health implications.

The application of computational chemistry has played a pivotal role in understanding the behavior of C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine. Molecular modeling techniques have been employed to predict its interaction with biological targets such as enzymes and receptors. These simulations have provided valuable insights into the compound's binding affinity and mechanism of action, guiding the design of more effective derivatives.

In conclusion, C-(3,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.